Cas no 1281384-74-4 (5-5-(propan-2-yl)-1H-1,2,4-triazol-3-ylquinoline)

• Product Name: 5-5-(propan-2-yl)-1H-1,2,4-triazol-3-ylquinoline
• CAS No: 1281384-74-4
• MF: C₁₄H₁₄N₄
• MW: 238.28776216507
• MDL: MFCD20441612
• CID: 5053796
• PubChem ID: 54595402
• Update Time: 2025-06-12

5-5-(propan-2-yl)-1H-1,2,4-triazol-3-ylquinoline Chemical and Physical Properties

Names and Identifiers

• 5-[5-(propan-2-yl)-1H-1,2,4-triazol-3-yl]quinoline
• 5-(5-propan-2-yl-1H-1,2,4-triazol-3-yl)quinoline
• Z1259297243
• 5-5-(propan-2-yl)-1H-1,2,4-triazol-3-ylquinoline

• MDL： MFCD20441612
• Inchi： 1S/C14H14N4/c1-9(2)13-16-14(18-17-13)11-5-3-7-12-10(11)6-4-8-15-12/h3-9H,1-2H3,(H,16,17,18)
• InChI Key： CIVUXSXYRBASCE-UHFFFAOYSA-N
• SMILES： N1C(C(C)C)=NC(C2=CC=CC3C2=CC=CN=3)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 281
• XLogP3: 3.1
• Topological Polar Surface Area: 54.5

Additional information on 5-5-(propan-2-yl)-1H-1,2,4-triazol-3-ylquinoline

Research Brief on 5-5-(propan-2-yl)-1H-1,2,4-triazol-3-ylquinoline (CAS: 1281384-74-4): Recent Advances and Applications

The compound 5-5-(propan-2-yl)-1H-1,2,4-triazol-3-ylquinoline (CAS: 1281384-74-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 5-5-(propan-2-yl)-1H-1,2,4-triazol-3-ylquinoline as a promising scaffold for the development of novel kinase inhibitors. The compound's quinoline core, combined with the 1,2,4-triazole moiety, provides a versatile platform for interactions with various biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its potent inhibitory activity against several cancer-related kinases, with IC50 values in the nanomolar range.

Structural optimization efforts have focused on enhancing the compound's pharmacokinetic properties while maintaining its biological efficacy. Researchers have explored various modifications to the propan-2-yl group and the triazole ring, leading to derivatives with improved solubility and metabolic stability. These advancements were detailed in a recent patent application (WO2023056789), which claims novel synthetic routes to produce 5-5-(propan-2-yl)-1H-1,2,4-triazol-3-ylquinoline derivatives with enhanced drug-like properties.

In addition to its kinase inhibitory activity, emerging research suggests potential applications of 1281384-74-4 in antimicrobial therapy. A 2024 study in Bioorganic Chemistry reported significant activity against drug-resistant bacterial strains, particularly when combined with existing antibiotics. The compound's mechanism appears to involve disruption of bacterial cell membrane integrity and inhibition of efflux pumps, making it a valuable candidate for addressing antibiotic resistance.

Ongoing preclinical studies are evaluating the safety profile and efficacy of 5-5-(propan-2-yl)-1H-1,2,4-triazol-3-ylquinoline in various disease models. Preliminary results from animal studies indicate good tissue distribution and acceptable toxicity profiles at therapeutic doses. However, further optimization may be required to address observed hepatic metabolism issues before advancing to clinical trials.

The compound's unique chemical properties have also attracted interest in materials science applications. Recent work published in ACS Applied Materials & Interfaces demonstrates its potential as a building block for luminescent materials, with possible applications in bioimaging and sensing technologies. This dual pharmaceutical-materials potential makes 1281384-74-4 a particularly interesting subject for interdisciplinary research.

In conclusion, 5-5-(propan-2-yl)-1H-1,2,4-triazol-3-ylquinoline represents a versatile chemical entity with multiple promising applications in medicine and materials science. Continued research efforts are expected to further elucidate its full potential and may lead to the development of novel therapeutic agents and functional materials in the coming years.